Methyl 2-chloro-2-(methylthio)acetate
Description
Methyl 2-chloro-2-(methylthio)acetate (CAS: 16630-66-3) is an organosulfur compound with the molecular formula C₄H₈O₂S and a molecular weight of 120.17 g/mol . Structurally, it features a methyl ester group, a chloro substituent, and a methylthio (-SMe) group at the α-position of the acetate backbone. This compound is primarily used in organic synthesis, such as in the preparation of 2(3H)-benzofuranone derivatives via reactions with substituted phenols . Its reactive α-chloro and α-methylthio groups make it a versatile intermediate in heterocyclic chemistry and photochemical Wolff rearrangements .
Properties
CAS No. |
62383-81-7 |
|---|---|
Molecular Formula |
C4H7ClO2S |
Molecular Weight |
154.62 g/mol |
IUPAC Name |
methyl 2-chloro-2-methylsulfanylacetate |
InChI |
InChI=1S/C4H7ClO2S/c1-7-4(6)3(5)8-2/h3H,1-2H3 |
InChI Key |
RBVGCZYERHDACP-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C(SC)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares Methyl 2-chloro-2-(methylthio)acetate with structurally analogous esters, focusing on substituent effects, physical properties, and applications:
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